Cas no 19550-14-2 (4,4-dimethylhexan-3-one)

4,4-dimethylhexan-3-one is a versatile organic compound characterized by its distinct ketone functional group. This compound offers excellent solubility in organic solvents, making it suitable for various applications in organic synthesis. Its stable molecular structure ensures high purity and consistency, contributing to its effectiveness in chemical reactions. 4,4-dimethylhexan-3-one is also known for its low toxicity, making it a safer choice for laboratory use.
4,4-dimethylhexan-3-one structure
4,4-dimethylhexan-3-one structure
Product Name:4,4-dimethylhexan-3-one
CAS No:19550-14-2
MF:C8H16O
MW:128.212042808533
MDL:MFCD00048620
CID:173621
PubChem ID:140549
Update Time:2025-06-20

4,4-dimethylhexan-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone,4,4-dimethyl-
    • 4,4-dimethylhexan-3-one
    • 3-Hexanone,4,4-dimethyl
    • 4,4-Dimethyl-3-hexanone
    • 4,4-dimethyl-hexan-3-one
    • Aethyl-tert.-amyl-keton
    • Aethyl-tert.-pentyl-keton
    • Ethyl 1,1-dimethylpropyl ketone
    • Ethyl tert-pentyl ketone
    • YEDJXYBDQSVPFJ-UHFFFAOYSA-N
    • FT-0727100
    • DTXSID60173224
    • 19550-14-2
    • SCHEMBL269386
    • EN300-345051
    • 3-Hexanone, 4,4-dimethyl-
    • AKOS006272080
    • MDL： MFCD00048620
    • Inchi： 1S/C8H16O/c1-5-7(9)8(3,4)6-2/h5-6H2,1-4H3
    • InChI Key： YEDJXYBDQSVPFJ-UHFFFAOYSA-N
    • SMILES： O=C(CC)C(C)(C)CC

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.8285
  • Melting Point: -32.24°C (estimate)
  • Boiling Point: 151.05°C
  • Flash Point: 34.4°C
  • Refractive Index: 1.4208
  • PSA: 17.07000
  • LogP: 2.40170

4,4-dimethylhexan-3-one Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,4-dimethylhexan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AD61741-50mg
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
50mg
 $219.00 2024-04-20
A2B Chem LLC
AD61741-100mg
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
100mg
 $306.00 2024-04-20
A2B Chem LLC
AD61741-250mg
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
250mg
 $422.00 2024-04-20
A2B Chem LLC
AD61741-500mg
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
500mg
 $645.00 2024-04-20
A2B Chem LLC
AD61741-1g
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
1g
 $818.00 2024-04-20
A2B Chem LLC
AD61741-2.5g
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
2.5g
 $1566.00 2024-04-20
A2B Chem LLC
AD61741-5g
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
5g
 $2301.00 2024-04-20
A2B Chem LLC
AD61741-10g
4,4-Dimethyl-3-hexanone
 19550-14-2 95%
10g
 $3394.00 2024-04-20
Enamine
EN300-345051-1g
4,4-dimethylhexan-3-one
 19550-14-2 95%
1g
 $743.0 2023-09-03
Enamine
EN300-345051-5g
4,4-dimethylhexan-3-one
 19550-14-2 95%
5g
 $2152.0 2023-09-03

4,4-dimethylhexan-3-one Related Literature

19550-14-2 (4,4-dimethylhexan-3-one) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.